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Compound of Interest

1-(4-Bromophenyl)ethyl methyl!
Compound Name:
ether

cat. No.: B1278683

Technical Guide: 1-(4-Bromophenyl)ethyl methyl
ether

CAS Number: 59891-97-3

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-(4-Bromophenyl)ethyl methyl ether is a halogenated aromatic ether. Halogenated organic
molecules are of significant interest in medicinal chemistry and materials science due to the
unique properties conferred by the halogen atom, such as altered lipophilicity, metabolic
stability, and potential for specific intermolecular interactions. This document provides a
comprehensive technical overview of 1-(4-Bromophenyl)ethyl methyl ether, summarizing its
known physicochemical properties, outlining a detailed synthesis protocol, and noting the
availability of spectral data for characterization.

Physicochemical Properties

A summary of the known and predicted physicochemical properties of 1-(4-
Bromophenyl)ethyl methyl ether is presented in Table 1. These properties are essential for
understanding the compound's behavior in various experimental settings.
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Table 1: Physicochemical Data for 1-(4-Bromophenyl)ethyl methyl ether

Property Value Source
Molecular Formula CoH11Bro [1][2]
Molecular Weight 215.09 g/mol [1]

CAS Number 59891-97-3 [11[2]

Boiling Point (Predicted)

231.8+15.0°C

[3]

Density (Predicted)

1.327 + 0.06 g/cm?3

[3]

White to light brown crystalline

Appearance powder (for the precursor [4115]
alcohol)
DUCFFBWPWJEFDI-

InChlKey [2]

UHFFFAOYSA-N

Experimental Protocols

The synthesis of 1-(4-Bromophenyl)ethyl methyl ether can be achieved through a two-step

process: the synthesis of the precursor alcohol, 1-(4-bromophenyl)ethanol, followed by its

methylation.

Synthesis of 1-(4-bromophenyl)ethanol (Precursor)

The precursor alcohol can be synthesized via the reduction of 1-(4-bromophenyl)ethanone. A

general procedure is as follows:

Materials:

Methanol

Dichloromethane

1-(4-bromophenyl)ethanone

Sodium borohydride (NaBHa4)
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o Water
¢ Anhydrous magnesium sulfate (MgSOQOa)
Procedure:

o Dissolve 1-(4-bromophenyl)ethanone in methanol in a round-bottom flask equipped with a
magnetic stirrer.

e Cool the solution in an ice bath.
e Slowly add sodium borohydride to the stirred solution.

 After the addition is complete, remove the ice bath and allow the reaction to stir at room
temperature for 1-2 hours.

e Monitor the reaction progress using thin-layer chromatography (TLC).

» Once the reaction is complete, quench the reaction by the slow addition of water.
» Remove the methanol under reduced pressure.

o Extract the aqueous layer with dichloromethane (3x).

o Combine the organic layers and wash with brine.

o Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under
reduced pressure to yield 1-(4-bromophenyl)ethanol.[5][6]

Synthesis of 1-(4-Bromophenyl)ethyl methyl ether

The methylation of 1-(4-bromophenyl)ethanol can be accomplished using a Williamson ether
synthesis.

Materials:
e 1-(4-bromophenyl)ethanol

e Sodium hydride (NaH, 60% dispersion in mineral oil)
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Anhydrous tetrahydrofuran (THF)

Methyl iodide (CH3l)

Saturated aqueous ammonium chloride (NHaCl)

Diethyl ether

Anhydrous magnesium sulfate (MgSQOa)
Procedure:

» To a flame-dried, three-necked round-bottom flask under an inert atmosphere (e.g., nitrogen
or argon), add a suspension of sodium hydride in anhydrous THF.

e Cool the suspension in an ice bath.

e Slowly add a solution of 1-(4-bromophenyl)ethanol in anhydrous THF to the stirred
suspension.

» Allow the mixture to stir at 0°C for 30 minutes, then warm to room temperature and stir for an
additional 30 minutes.

e Cool the reaction mixture back to 0°C and slowly add methyl iodide.
 Allow the reaction to warm to room temperature and stir overnight.
e Monitor the reaction progress by TLC.

o Upon completion, carefully quench the reaction by the slow addition of saturated aqueous
ammonium chloride.

o Extract the aqueous layer with diethyl ether (3x).
o Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

 Filter and concentrate the organic layer under reduced pressure.
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» Purify the crude product by flash column chromatography on silica gel to obtain 1-(4-
Bromophenyl)ethyl methyl ether.

Spectral Data

Characterization of 1-(4-Bromophenyl)ethyl methyl ether is crucial for confirming its identity
and purity. The following spectral data are available for this compound on SpectraBase:

e 13C NMR Spectroscopy: Confirms the carbon framework of the molecule.[7]

o Mass Spectrometry (GC-MS): Determines the molecular weight and fragmentation pattern.

[7]8]

o Fourier-Transform Infrared (FTIR) Spectroscopy: Identifies the functional groups present in
the molecule.[8]

Researchers are advised to consult SpectraBase for detailed spectral information. For the
precursor, 1-(4-bromophenyl)ethanol, 33C NMR and IR spectra are also available.[9][10]

Biological Activity and Drug Development Potential

As of the date of this document, a thorough search of the scientific literature and chemical
databases has not revealed any published studies on the biological activity, signaling pathway
interactions, or applications in drug development specifically for 1-(4-Bromophenyl)ethyl
methyl ether. While compounds containing a bromophenyl moiety are prevalent in medicinal
chemistry, no data is currently available for this particular molecule.[11][12]

Visualizations
Synthesis Workflow

The following diagram illustrates the two-step synthesis of 1-(4-Bromophenyl)ethyl methyl
ether.

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b1278683?utm_src=pdf-body
https://www.benchchem.com/product/b1278683?utm_src=pdf-body
https://www.benchchem.com/product/b1278683?utm_src=pdf-body
https://spectrabase.com/compound/KLMcwdqlAkN
https://spectrabase.com/compound/KLMcwdqlAkN
https://dev.spectrabase.com/compound/KLMcwdqlAkN
https://dev.spectrabase.com/compound/KLMcwdqlAkN
https://www.chemicalbook.com/SpectrumEN_5391-88-8_13CNMR.htm
https://spectrabase.com/spectrum/Fs5R8EG2Wdx
https://www.benchchem.com/product/b1278683?utm_src=pdf-body
https://www.benchchem.com/product/b1278683?utm_src=pdf-body
https://www.mdpi.com/2227-9717/10/9/1800
https://psecommunity.org/wp-content/plugins/wpor/includes/file/2302/LAPSE-2023.1817-1v1.pdf
https://www.benchchem.com/product/b1278683?utm_src=pdf-body
https://www.benchchem.com/product/b1278683?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1278683?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Synthesis of 1-(4-Bromophenyl)ethyl methyl ether

Step 1: Reduction

1-(4-bromophenyl)ethanone

NaBH4, Methanol

1-(4-bromophenyl)ethanol

Step 2: Methylation (Williamson Ether Synthesis)

1-(4-bromophenyl)ethanol

1-(4-Bromophenyl)ethyl methyl ether

Click to download full resolution via product page

Caption: Workflow for the synthesis of 1-(4-Bromophenyl)ethyl methyl ether.

Logical Relationship of Compound Data

This diagram shows the relationship between the compound and its associated data.
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Data Relationship for 1-(4-Bromophenyl)ethyl methyl ether

Synthesis

Precursor:
1-(4-bromophenyl)ethanol

Reaction:
Williamson Ether Synthesis

\Qilds

1-(4-Bromophenyl)ethyl methyl ether
CAS: 59891-97-3

synthesized from

as as has has characterized by characterized by characterized by
Physice€hemical Properties v Spectral Data\&flilable on SpectraBase)

Molecular Formula Molecular Weight Boiling Point (Predicted) Density (Predicted) e
C9H11BrO 215.09 g/mol 231.8 °C 1.327 glem? P Ty

Click to download full resolution via product page

Caption: Relationship between the compound and its associated data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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